molecular formula C14H17NO2 B2383167 1-[3-(Methoxymethyl)-3-phenylazetidin-1-yl]prop-2-en-1-one CAS No. 2176843-61-9

1-[3-(Methoxymethyl)-3-phenylazetidin-1-yl]prop-2-en-1-one

Cat. No. B2383167
CAS RN: 2176843-61-9
M. Wt: 231.295
InChI Key: XPHCABFNPZHVGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-[3-(Methoxymethyl)-3-phenylazetidin-1-yl]prop-2-en-1-one” is a derivative of 3-(methoxymethyl)-3-phenylazetidine hydrochloride . It has a molecular weight of 213.71 and its IUPAC name is 3-(methoxymethyl)-3-phenylazetidine hydrochloride . It is stored at room temperature and is available in powder form .


Molecular Structure Analysis

The optimized molecular structure of similar compounds is calculated using DFT B3LYP/6-311G (d,p) method . The calculated geometric parameters are in good agreement with the experimental data obtained from X-ray structure .


Physical And Chemical Properties Analysis

This compound is a hydrochloride salt with a molecular weight of 213.71 . It is stored at room temperature and is available in powder form .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Future Directions

The compound and its derivatives could guide many future studies in organic synthesis, medicine, and pharmaceutical applications . They may exhibit a good theoretical affinity with Autodock 4.2 software score against the main protease of COVID‐19 Mpro that caused worldwide epidemics .

properties

IUPAC Name

1-[3-(methoxymethyl)-3-phenylazetidin-1-yl]prop-2-en-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NO2/c1-3-13(16)15-9-14(10-15,11-17-2)12-7-5-4-6-8-12/h3-8H,1,9-11H2,2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XPHCABFNPZHVGV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC1(CN(C1)C(=O)C=C)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

231.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[3-(Methoxymethyl)-3-phenylazetidin-1-yl]prop-2-en-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.